Cas no 537016-62-9 (2-{4-Ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid)

• Product Name: 2-{4-Ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid
• CAS No: 537016-62-9
• MF: C₁₀H₁₁N₃O₃S
• MW: 253.277640581131
• CID: 2625225
• Update Time: 2025-07-23

2-{4-Ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-Ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid

• Inchi： 1S/C10H11N3O3S/c1-2-13-9(7-4-3-5-16-7)11-12-10(13)17-6-8(14)15/h3-5H,2,6H2,1H3,(H,14,15)
• InChI Key： XKDQSHRGTJXAJN-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(C2=CC=CO2)N1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-{4-Ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid

Introduction to 2-{4-Ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid (CAS No. 537016-62-9)

2-{4-Ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid, identified by its CAS number 537016-62-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by its intricate heterocyclic structure, which includes fused rings and functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular framework of 2-{4-Ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid incorporates several key structural motifs that are of particular interest to medicinal chemists. The presence of a furan ring at the 5-position and a triazole ring at the 3-position introduces a high degree of molecular complexity. The sulfanyl group attached to the triazole ring further enhances the compound's reactivity and potential for interaction with biological targets. These structural features make it a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and synthetic versatility. The triazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Compounds containing a furan moiety have also shown promise in various therapeutic applications, including neuroprotective and antioxidant effects. The combination of these motifs in 2-{4-Ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid suggests that it may exhibit multiple pharmacological effects simultaneously.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of novel therapeutics. The acetic acid moiety at one end of the molecule provides a polar group that can facilitate interactions with biological targets such as enzymes and receptors. Additionally, the presence of multiple heterocyclic rings increases the compound's surface area and binding affinity. These features make it an attractive candidate for further optimization through structure-based drug design approaches.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high accuracy. By leveraging these techniques, scientists have been able to identify promising candidates like 2-{4-Ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid more efficiently than ever before. These computational studies have provided valuable insights into how the compound might interact with proteins and other biomolecules, paving the way for experimental validation.

In vitro studies have begun to uncover the potential biological activities of this compound. Preliminary experiments suggest that it may possess inhibitory effects on certain enzymes involved in inflammatory pathways. The sulfanyl group, in particular, has been shown to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. Additionally, the furan ring has been implicated in interactions with receptors that are involved in pain perception and neurotransmission.

The synthesis of 2-{4-Ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid presents an interesting challenge due to its complex structure. However, recent advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the heterocyclic core of the molecule. These methods not only improve yield but also enhance selectivity, reducing unwanted byproducts.

The development of new synthetic routes has also allowed researchers to introduce modifications into the molecular structure of this compound. By varying substituents on the furan and triazole rings, scientists can fine-tune its biological activity and pharmacokinetic properties. This flexibility makes 2-{4-Ethyl-5-(furan-2-y)l]-4H-l ,24-triazol -3 -yI sulfanyI acetic acid (CAS No . 537016 -62 -9) an excellent starting point for generating a series of analogs with enhanced therapeutic potential.

As our understanding of biological pathways continues to expand , there is growing recognition that multifunctional drugs—compounds that target multiple disease-related mechanisms—may offer significant advantages over single-target therapies . The unique structural features of 2-{4-Ethyl -5 -( furan - 22 y)l]- 41 H-l ,24-triaz01 -3-yI sulfanyI acetic acid ( CAS No . 537016 -62 -9) make it an ideal candidate for such an approach . By simultaneously modulating different targets , this compound could provide a more comprehensive treatment strategy for complex diseases such as cancer , inflammation , and neurodegenerative disorders.

The future prospects for this compound are bright , with ongoing research aimed at elucidating its full spectrum of biological activities . As more data becomes available , it is likely that new therapeutic applications will emerge , further solidifying its place as a valuable asset in pharmaceutical research . Collaborative efforts between synthetic chemists , biochemists , and clinicians will be essential in realizing these goals . By working together , researchers can accelerate the translation of basic discoveries into tangible benefits for patients worldwide.